8-Hydroxy-1-methylquinolinium methyl sulfate
Overview
Description
8-Hydroxy-1-methylquinolinium methyl sulfate is a chemical compound with the molecular formula C11H13NO5S . Its average mass is 271.290 Da and its monoisotopic mass is 271.051453 Da .
Synthesis Analysis
The synthesis of 8-Hydroxyquinoline derivatives, which includes 8-Hydroxy-1-methylquinolinium methyl sulfate, has been a subject of interest in recent years due to their wide range of biological activities . These compounds exhibit antimicrobial, anticancer, and antifungal effects . The close proximity of the hydroxyl group to the heterocyclic nitrogen makes 8-hydroxyquinolines good monoprotic bidentate chelating agents, which form four- and six-covalent complexes with a wide range of metal ions .Molecular Structure Analysis
The molecular structure of 8-Hydroxy-1-methylquinolinium methyl sulfate consists of 11 carbon atoms, 13 hydrogen atoms, 1 nitrogen atom, 5 oxygen atoms, and 1 sulfur atom .Physical And Chemical Properties Analysis
The physical and chemical properties of 8-Hydroxy-1-methylquinolinium methyl sulfate include a molecular weight of 271.29 g/mol. More specific properties such as boiling point, melting point, and solubility were not found in the search results.Scientific Research Applications
- Photodynamic therapy is a non-invasive treatment for cancer and other diseases. 8-Hydroxy-1-methylquinolinium methyl sulfate can act as a photosensitizer. When exposed to light of a specific wavelength, it generates reactive oxygen species (ROS) that selectively destroy cancer cells. Researchers explore its potential in PDT due to its favorable absorption and emission properties .
- The compound exhibits antimicrobial properties. Studies have investigated its effectiveness against bacteria, fungi, and viruses. Researchers explore its use in wound healing, disinfection, and combating microbial infections .
- 8-Hydroxy-1-methylquinolinium methyl sulfate can chelate metal ions. Its structure allows it to bind to metal ions like copper, zinc, and iron. This property is relevant in fields such as environmental remediation, where it could be used to remove heavy metals from contaminated water .
- Due to its fluorescence properties, this compound can serve as a fluorescent probe or sensor. Researchers use it to detect metal ions, pH changes, and other analytes. Its sensitivity and selectivity make it valuable in bioimaging and environmental monitoring .
- 8-Hydroxy-1-methylquinolinium methyl sulfate can be electrodeposited onto surfaces, creating modified electrodes. These modified electrodes find applications in electrochemical sensors, fuel cells, and batteries. Its redox behavior and stability contribute to its usefulness in these areas .
- OLEDs are used in displays and lighting. The compound’s ability to emit light upon excitation makes it a potential candidate for OLEDs. Researchers investigate its luminescent properties and stability for use in energy-efficient lighting technologies .
Photodynamic Therapy (PDT)
Antimicrobial Activity
Metal Ion Chelation
Fluorescent Probes and Sensors
Electrochemical Applications
Organic Light-Emitting Diodes (OLEDs)
Mechanism of Action
Target of Action
Compounds containing the 8-hydroxyquinoline (8-hq) nucleus, which is a part of this compound, exhibit a wide range of biological activities . They have been used to develop potent lead compounds with good efficacy and low toxicity .
Mode of Action
It’s known that 8-hydroxyquinoline derivatives, which this compound is a part of, can bind to a diverse range of targets with high affinities . This suggests that the compound may interact with its targets to induce changes that lead to its biological effects.
Biochemical Pathways
8-hydroxyquinoline derivatives have been associated with a variety of pharmacological properties, including anticancer, antiviral, and antibacterial activities . This suggests that the compound may affect multiple biochemical pathways leading to these effects.
Result of Action
8-hydroxyquinoline derivatives have shown a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects . This suggests that the compound may have similar effects at the molecular and cellular level.
Future Directions
Compounds containing the 8-Hydroxyquinoline moiety have huge therapeutic value and can act as potential building blocks for various pharmacologically active scaffolds . Several described compounds in this review could act as leads for the development of drugs against numerous diseases including cancer . This suggests that future research could focus on exploring the therapeutic potential of 8-Hydroxy-1-methylquinolinium methyl sulfate and related compounds.
properties
IUPAC Name |
1-methylquinolin-1-ium-8-ol;methyl sulfate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO.CH4O4S/c1-11-7-3-5-8-4-2-6-9(12)10(8)11;1-5-6(2,3)4/h2-7H,1H3;1H3,(H,2,3,4) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CHEJLLKYVOCJJE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[N+]1=CC=CC2=C1C(=CC=C2)O.COS(=O)(=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13NO5S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00172630 | |
Record name | 8-Hydroxy-1-methylquinolinium methyl sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00172630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
271.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
8-Hydroxy-1-methylquinolinium methyl sulfate | |
CAS RN |
19104-24-6 | |
Record name | Quinolinium, 8-hydroxy-1-methyl-, methyl sulfate (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=19104-24-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 8-Hydroxy-1-methylquinolinium methyl sulfate | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0019104246 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | NSC97231 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=97231 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 8-Hydroxy-1-methylquinolinium methyl sulfate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00172630 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 8-hydroxy-1-methylquinolinium methyl sulphate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.038.912 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 8-HYDROXY-1-METHYLQUINOLINIUM METHYL SULFATE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/3D7I3E60ZR | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Synthesis routes and methods
Procedure details
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